octahydropentalen-2-amine hydrochloride, Mixture of diastereomers
Description
Octahydropentalen-2-amine hydrochloride is a chemical compound that is a mixture of diastereomers. Diastereomers are stereoisomers that are not mirror images of each other, and they can have different physical and chemical properties .
Synthesis Analysis
The synthesis of octahydropentalen-2-amine hydrochloride, a mixture of diastereomers, can be achieved through the resolution of racemic mixtures . A racemic mixture is a 50:50 mixture of two enantiomers, which are mirror images of each other . The separation of racemates into their component enantiomers is a process called resolution . This process involves the reaction of a racemate with an enantiomerically pure chiral reagent, which gives a mixture of diastereomers . These diastereomers can then be separated due to their different physical properties .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of octahydropentalen-2-amine hydrochloride include the reaction of a racemic mixture with an enantiomerically pure chiral reagent . This reaction produces a mixture of diastereomers, which can then be separated .Scientific Research Applications
Multifunctional Materials
Chiral Separation and Resolution
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for octahydropentalen-2-amine hydrochloride involves the reduction of pentalene to octahydropentalene, followed by the addition of an amine group to the resulting compound. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "Pentalene", "Sodium borohydride", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "1. Pentalene is reduced to octahydropentalene using sodium borohydride as a reducing agent.", "2. Octahydropentalene is reacted with ammonia to form octahydropentalen-2-amine.", "3. Octahydropentalen-2-amine is reacted with hydrochloric acid to form the hydrochloride salt, which is a mixture of diastereomers." ] } | |
CAS RN |
2408971-51-5 |
Molecular Formula |
C8H16ClN |
Molecular Weight |
161.7 |
Purity |
95 |
Origin of Product |
United States |
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